Cas no 100059-65-2 (Benzoic acid, 4-(3-hydroxypropoxy)-3-methoxy-)

• Product Name: Benzoic acid, 4-(3-hydroxypropoxy)-3-methoxy-
• CAS No: 100059-65-2
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1124318
• PubChem ID: 10561191
• Update Time: 2025-04-20

Benzoic acid, 4-(3-hydroxypropoxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-hydroxypropoxy)-3-methoxy-
• 4-(3-Hydroxy-propoxy)-3-methoxy-benzoic acid
• DB-105939
• NXPNOQJRJNEUQE-UHFFFAOYSA-N
• 100059-65-2
• SCHEMBL620892
• 4-(3-hydroxypropoxy)-3-methoxybenzoic acid

• Inchi： 1S/C11H14O5/c1-15-10-7-8(11(13)14)3-4-9(10)16-6-2-5-12/h3-4,7,12H,2,5-6H2,1H3,(H,13,14)
• InChI Key： NXPNOQJRJNEUQE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CCCO

Computed Properties

• Exact Mass: 226.084124g/mol
• Monoisotopic Mass: 226.084124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.23g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives